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Compound of Interest

Compound Name: CMLDO12612

Cat. No.: B606747

For Researchers, Scientists, and Drug Development Professionals

Abstract

CMLDO012612 is a synthetic amidino-rocaglate that has emerged as a highly potent and
selective inhibitor of the eukaryotic initiation factor 4A (elF4A), an RNA helicase essential for
the initiation of cap-dependent translation. By clamping elF4A onto specific RNA sequences,
CMLDO012612 effectively stalls the scanning of the 43S preinitiation complex, leading to a
global reduction in protein synthesis. This mechanism of action confers significant anti-
neoplastic properties, with CMLD012612 demonstrating profound cytotoxicity against various
cancer cell lines and efficacy in preclinical tumor models. This technical guide provides a
comprehensive overview of the chemical structure, physicochemical and pharmacological
properties, mechanism of action, and relevant experimental protocols for CMLD012612,
serving as a vital resource for researchers in oncology, chemical biology, and drug discovery.

Chemical Structure and Properties

CMLDO012612 belongs to the flavagline (rocaglate) class of natural product analogs,
characterized by a cyclopenta[b]benzofuran core. The key structural feature of CMLD012612 is
the presence of an amidino group fused to the rocaglate scaffold and a hydroxamate moiety,
which contributes to its high potency.

Chemical Identifiers
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Compound Name: CMLD012612

CAS Number: 2368900-35-8[1]

Molecular Formula: C31H33N3O7[1]

Synonyms: Amidino-rocaglate derivative

Physicochemical Properties

Property Value Source
Molecular Weight 575.61 g/mol Calculated
IUPAC Name Not publicly available

SMILES Not publicly available

Pharmacological Properties

Property Value Cell Line/Model Source
ICso (Cytotoxicity) 2nM NIH/3T3 cells [21[3114]
Mechanism of Action Inhibition of elF4A In vitro/cellular assays  [2][3]

Mechanism of Action: Targeting Translation
Initiation

CMLDO012612 exerts its potent biological effects by targeting the eukaryotic initiation factor 4A
(elF4A), a key component of the elF4F complex. The elF4F complex, which also includes the
cap-binding protein elF4E and the scaffolding protein elF4G, is responsible for recruiting the

40S ribosomal subunit to the 5' cap of messenger RNA (mMRNA) and facilitating the scanning
process to locate the start codon.

CMLDO012612 acts as an interfacial inhibitor. It stabilizes the interaction between elF4A and
specific polypurine sequences within the 5' untranslated regions (UTRs) of mRNAs. This
"clamping" effect prevents the helicase activity of elF4A, which is necessary to unwind
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secondary structures in the mRNA leader sequence. Consequently, the 43S preinitiation
complex is stalled, leading to the inhibition of cap-dependent translation initiation and a
subsequent decrease in the synthesis of many proteins, including those that are critical for
cancer cell proliferation and survival.
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Mechanism of Action of CMLD012612
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General Synthetic Workflow for CMLD012612

Starting Materials:
3-Hydroxyflavone & Cinnamate Derivative

[3+2] Photocycloaddition

'

Rocaglate Core Structure

'

Introduction of Amidine Precursor

'

Amidino-Rocaglate Intermediate

(Conversion to Hydroxamate)
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MTT Cytotoxicity Assay Workflow

Seed Cells in 96-well Plate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [CMLD012612: A Technical Guide to a Potent elF4A
Inhibitor]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b606747#cmld012612-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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